4-Chloro-6-(2-methylpiperidin-1-yl)-1,3,5-triazin-2-amine

Specification

• CAS No.: 1220016-66-9
• Molecular Formula: C9H14ClN5
• Molecular Weight: 227.69 g/mol
• IUPAC Name: 4-chloro-6-(2-methylpiperidin-1-yl)-1,3,5-triazin-2-amine
• Standard InChI: InChI=1S/C9H14ClN5/c1-6-4-2-3-5-15(6)9-13-7(10)12-8(11)14-9/h6H,2-5H2,1H3,(H2,11,12,13,14)
• Standard InChI Key: MOCIDGCPSDMNAN-UHFFFAOYSA-N
• SMILES: CC1CCCCN1C2=NC(=NC(=N2)N)Cl
• Canonical SMILES: CC1CCCCN1C2=NC(=NC(=N2)N)Cl

Introduction

4-Chloro-6-(2-methylpiperidin-1-yl)-1,3,5-triazin-2-amine is a chemical compound with the molecular formula C₉H₁₄ClN₅ and a molecular weight of 227.69 g/mol. It is identified by the CAS number 1220016-66-9 and is also known by other synonyms such as 4-chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine.

Synthesis and Applications

While specific synthesis methods for 4-Chloro-6-(2-methylpiperidin-1-yl)-1,3,5-triazin-2-amine are not detailed in the available literature, compounds with similar structures are often synthesized through nucleophilic substitution reactions involving triazine derivatives. The applications of such compounds can vary widely, including potential roles in pharmaceuticals or as intermediates in chemical synthesis.

Related Compounds and Research Findings

Related compounds, such as 4-chloro-6-(3-methylpiperidin-1-yl)-1,3,5-triazin-2-amine, share similar molecular weights and structures but differ in the position of the methyl group on the piperidine ring. These compounds are part of a broader class of triazine derivatives that have been explored for various biological activities.